1-[(Methylsulfanyl)methyl]-2-nitrobenzene

• CAS RN: 81630-02-6
• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 1-(methylsulfanylmethyl)-2-nitrobenzene
• InChI: InChI=1S/C8H9NO2S/c1-12-6-7-4-2-3-5-8(7)9(10)11/h2-5H,6H2,1H3
• InChI Key: RGKGUSHOHQIMII-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CC=CC=C1[N+](=O)[O-]

Description

1-[(Methylsulfanyl)methyl]-2-nitrobenzene is a useful research compound. Its molecular formula is C8H9NO2S and its molecular weight is 183.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 10.8 g (0.2 mol) of sodium methoxide in 70 ml of methanol at room temperature was added dropwise 12 ml (10.8 g, 0.22 mol) of methyl mercaptan through a gas addition funnel connected to a dry-ice condenser. The resulting mixture was stirred at room temperature for 1 hour and then added dropwise to a stirred solution of 30.0 g (0.175 mole) of o-nitrobenzyl chloride in 120 ml of methanol over 1 hour, while the temperature rose to 40° C. The reaction mixture was then diluted with 300 ml of water, and extracted 3 times with methylene chloride. The methylene chloride extracts were washed with dilute hydrochloric acid, dried, and concentrated to afford 38.6 g (96%) of yellow oil.